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Compound of Interest

Tetraethylphosphonium
Compound Name:

hexafluorophosphate

Cat. No.: B048112

Tetraethylphosphonium Hexafluorophosphate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tetraethylphosphonium
hexafluorophosphate, a quaternary phosphonium salt with applications in synthetic chemistry.
This document outlines its chemical structure, physicochemical properties, a representative
synthesis protocol, and its role as a phase-transfer catalyst.

Chemical Structure and Identification

Tetraethylphosphonium hexafluorophosphate consists of a central phosphorus atom
bonded to four ethyl groups, forming a tetraethylphosphonium cation. This cation is paired with
a hexafluorophosphate anion ([PFs]™).

IUPAC Name: tetraethylphosphanium;hexafluorophosphate[1]
Canonical SMILES: CC--INVALID-LINK--(CC)CC.F--INVALID-LINK--(F)(F)(F)F[1]

InChl: InChI=1S/C8H20P.F6P/c1-5-9(6-2,7-3)8-4;1-7(2,3,4,5)6/n5-8H2,1-4H3;/q+1;-1[1]
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Caption: Chemical structure of tetraethylphosphonium hexafluorophosphate.
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Physicochemical Properties

The following table summarizes the known quantitative data for tetraethylphosphonium
hexafluorophosphate. It is important to note that while the compound is commercially
available, detailed physical properties such as melting and boiling points are not consistently
reported in publicly available literature or safety data sheets.

Property Value Reference
CAS Number 111928-07-5 [1][2]
Molecular Formula CsH20FsP2 [2]
Molecular Weight 292.18 g/mol
Appearance White to almost white crystal or 2]

powder
Purity >99.0% [2]
Melting Point No data available [2]
Boiling Point No data available [2]
Solubility No data available [2]

Experimental Protocols
Representative Synthesis via Metathesis Reaction

While a specific, detailed protocol for the synthesis of tetraethylphosphonium
hexafluorophosphate is not readily available in published literature, a general and widely
applicable method for synthesizing phosphonium hexafluorophosphate salts is through a
metathesis (ion exchange) reaction. The following is a representative protocol based on the
synthesis of similar compounds.

Materials:
o Tetraethylphosphonium bromide (or another halide salt)

o Potassium hexafluorophosphate (KPFs)
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e Dichloromethane (CH2Cl2)
e Deionized water
e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:
e Preparation of Reactant Solutions:
o Dissolve tetraethylphosphonium bromide (1.0 molar equivalent) in dichloromethane.

o In a separate flask, dissolve potassium hexafluorophosphate (1.0-1.1 molar equivalents) in
a minimal amount of deionized water.

e Reaction:
o Combine the two solutions in a separatory funnel.

o Shake the funnel vigorously for 15-20 minutes to facilitate the ion exchange between the
organic and aqueous phases. The hexafluorophosphate anion will transfer to the organic
phase to pair with the tetraethylphosphonium cation, while the potassium and bromide
ions will remain in the aqueous phase.

e Separation and Washing:
o Allow the layers to separate fully.

o Collect the lower organic layer (dichloromethane), which now contains the desired
tetraethylphosphonium hexafluorophosphate.

o Wash the organic layer with two to three portions of deionized water to remove any
remaining potassium bromide and excess potassium hexafluorophosphate.

e Drying and Solvent Removal:

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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o Filter to remove the drying agent.

o Remove the dichloromethane under reduced pressure using a rotary evaporator to yield
the crude product.

 Purification (Optional):

o The resulting solid can be further purified by recrystallization from a suitable solvent
system, such as a mixture of dichloromethane and diethyl ether, to obtain a product of
high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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